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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, purification, and
characterization of high-purity barium permanganate (Ba(MnOa)2). Barium permanganate is
a strong oxidizing agent with applications in various chemical syntheses. The quality and purity
of this reagent are critical for reproducible and reliable results in research and development.
This document outlines detailed experimental protocols for the preparation of high-purity
barium permanganate, presents quantitative data in a comparative format, and includes
visualizations of the experimental workflows.

Physical and Chemical Properties

Barium permanganate is a dark violet to brown crystalline solid.[1][2] A summary of its key
physical and chemical properties is provided in the table below.
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Property Value

Chemical Formula Ba(MnOa)2

Molar Mass 375.198 g/mol [1]

Appearance Dark violet to brown crystals[1]
Density 3.77 g/lcm3[1]

Solubility in Water 62.5 g/100 mL at 29 °C[1]
Melting Point Decomposes at 200 °C[2][3]
Thermal Stability Stable up to 180 °CJ[1]

Synthesis of High-Purity Barium Permanganate

Several methods for the synthesis of barium permanganate have been reported. The choice
of method often depends on the desired purity, yield, and available starting materials. This
guide details two primary methods: one achieving high purity via an aluminum permanganate
intermediate and a more traditional method involving the oxidation of barium manganate.

Method 1: Synthesis via Aluminum Permanganate
Intermediate

This method is reported to produce high-purity barium permanganate (>99.95%) with a high
isolated yield (92%).[4] The process involves the initial formation of aluminum permanganate
from potassium permanganate and aluminum sulfate, followed by a reaction with barium
hydroxide to yield barium permanganate.

e Preparation of Aluminum Permanganate Solution:

o Dissolve 550 g (0.825 mol) of aluminum sulfate octadecahydrate (Al2(SOa4)3-18H20) and
160 g (1.01 mol) of potassium permanganate (KMnOa4) in 500 mL of water at 80°C.[4]

o Cool the mixture to 0°C and filter to remove any precipitates.[4]

o Dilute the deep purple filtrate to 1000 mL with water.[4]
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» Formation of Barium Permanganate:

o Determine the aluminum content of the solution using a suitable analytical method such as
Inductively Coupled Plasma (ICP) emission spectrometry.[4]

o Slowly add 1.5 equivalents of barium hydroxide octahydrate (Ba(OH)2z-8H20)
(approximately 355 g, 1.125 mol) as an agueous suspension to the aluminum
permanganate solution while stirring.[4]

o Stir the mixture for 1 hour at room temperature and then filter.[4]

o Analyze the filtrate for residual aluminum content and add another 2 equivalents of barium
hydroxide. Filter the solution again.[4]

e Purification and Isolation:

o Evaporate the clear filtrate to a volume of 200 mL and filter again to remove any further

precipitates.[4]
o Cool the filtrate to 2°C to crystallize the barium permanganate.[4]

o Collect the deep purple crystals by filtration. The reported yield of pure barium
permanganate is 431.0 g (92% isolated yield) with a purity of >99.95%.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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